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Compound of Interest

Compound Name: 3-Hydroxyoctanoate

Cat. No.: B1259324

An In-depth Technical Guide to 3-
Hydroxyoctanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-hydroxyoctanoate, a molecule
of significant interest in microbiology, materials science, and pharmacology. This document
details its chemical identity, biological synthesis, role as a signaling molecule, and relevant
experimental protocols.

Chemical Identity and Properties

3-Hydroxyoctanoate is the conjugate base of 3-hydroxyoctanoic acid, a medium-chain beta-
hydroxy fatty acid. At physiological pH, it exists predominantly in its anionic form. The primary
identifier for its parent acid is the CAS Number 14292-27-4.[1][2]

Chemical Structure:
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Physicochemical and Predicted Properties of 3-Hydroxyoctanoic Acid:

Property Value Source
CAS Number 14292-27-4 [11[2]
Molecular Formula C8H1603 [1]
Molecular Weight 160.21 g/mol [1]
IUPAC Name 3-hydroxyoctanoic acid [1]

3-hydroxycaprylic acid, -
Synonyms i ] [1]
hydroxyoctanoic acid

Predicted pKa (Strongest

Acidic) 4.84 [31[41[5]
Predicted Water Solubility 13.6 g/L [31[5]
Predicted logP 1.44 [31[41[5]
Physical State Solid [3]
Solubility Soluble in ethanol, chloroform,

methanol.[6]
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Biological Significance

3-Hydroxyoctanoate plays a dual role in biological systems, primarily as a monomer for
bioplastic production in bacteria and as a signaling molecule in mammals.

Monomer for Polyhydroxyalkanoate (PHA) Biosynthesis

3-Hydroxyoctanoate is a key monomer for the microbial synthesis of a class of biodegradable
polyesters known as polyhydroxyalkanoates (PHAS). Specifically, it is the repeating unit in the
homopolymer poly(3-hydroxyoctanoate) (P(3HO)), a medium-chain-length PHA (mcl-PHA)
with applications in tissue engineering and as a biodegradable plastic.

The biosynthesis of PHAS, including P(3HO), is a well-characterized metabolic pathway in
many bacteria, such as those of the Pseudomonas genus. This pathway serves as a
mechanism for carbon and energy storage, particularly under conditions of nutrient limitation
with an excess carbon source. There are three main pathways for PHA biosynthesis, with the
de novo fatty acid synthesis pathway being a key route for the production of mcl-PHAs from
unrelated carbon sources like sugars.
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De Novo Fatty Acid Synthesis Pathway for mcl-PHA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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